Cas no 1543063-65-5 (1-(6-methoxy-1H-indol-2-yl)propan-2-ol)

• Product Name: 1-(6-methoxy-1H-indol-2-yl)propan-2-ol
• CAS No: 1543063-65-5
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 5882996
• PubChem ID: 83675287
• Update Time: 2025-05-22

1-(6-methoxy-1H-indol-2-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(6-methoxy-1H-indol-2-yl)propan-2-ol
• EN300-1774780
• 1543063-65-5

• Inchi： 1S/C12H15NO2/c1-8(14)5-10-6-9-3-4-11(15-2)7-12(9)13-10/h3-4,6-8,13-14H,5H2,1-2H3
• InChI Key： VKHPZSPJQPMDTJ-UHFFFAOYSA-N
• SMILES： OC(C)CC1=CC2C=CC(=CC=2N1)OC

Computed Properties

• Exact Mass: 205.110278721g/mol
• Monoisotopic Mass: 205.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 45.2Ų

Additional information on 1-(6-methoxy-1H-indol-2-yl)propan-2-ol

Comprehensive Overview of 1-(6-methoxy-1H-indol-2-yl)propan-2-ol (CAS No. 1543063-65-5): Properties, Applications, and Research Insights

The compound 1-(6-methoxy-1H-indol-2-yl)propan-2-ol (CAS No. 1543063-65-5) is a structurally unique indole derivative that has garnered significant attention in pharmaceutical and biochemical research. With its methoxy-substituted indole core and propan-2-ol side chain, this molecule exhibits versatile chemical properties, making it a valuable intermediate in drug discovery and organic synthesis. Researchers are particularly interested in its potential as a building block for bioactive molecules, given the indole scaffold's prevalence in natural products and FDA-approved drugs.

In recent years, the demand for specialty indole derivatives like 1-(6-methoxy-1H-indol-2-yl)propan-2-ol has surged due to their role in developing targeted therapies and small-molecule modulators. The 6-methoxy group enhances the compound's metabolic stability, a feature highly sought after in CNS drug development and neuropharmacology. Analytical techniques such as HPLC purity analysis and NMR structural confirmation are critical for verifying its quality, as impurities can significantly impact downstream applications.

The synthesis of CAS No. 1543063-65-5 typically involves Pd-catalyzed cross-coupling or reductive amination strategies, with yields optimized through green chemistry principles—a trending topic in sustainable pharmaceutical manufacturing. Computational studies using molecular docking suggest its potential interactions with serotonin receptors, aligning with growing interest in neurological disorder research. However, unlike controlled substances, this compound is strictly used for non-clinical research purposes under laboratory conditions.

From an industrial perspective, 1-(6-methoxy-1H-indol-2-yl)propan-2-ol is often referenced in patents related to kinase inhibitors and GPCR-targeted compounds, reflecting its relevance in precision medicine. Stability studies indicate compatibility with lyophilization for long-term storage, a key consideration for research supply chains. Its logP value and hydrogen bonding capacity make it a candidate for blood-brain barrier penetration studies, though actual therapeutic use would require extensive regulatory approval.

Emerging applications include its use as a fluorescent probe precursor in bioimaging and as a template for covalent inhibitor design—areas gaining traction in cancer immunotherapy research. The compound's chromatographic separation methods are frequently discussed in analytical forums, addressing common challenges like peak tailing in reverse-phase systems. Importantly, all commercial supplies of CAS 1543063-65-5 must comply with REACH regulations and laboratory safety standards, emphasizing proper personal protective equipment during handling.

As the scientific community explores structure-activity relationships (SAR) of indole analogs, 1-(6-methoxy-1H-indol-2-yl)propan-2-ol serves as a critical reference point for medicinal chemistry optimization. Its crystallographic data aids in X-ray diffraction studies of protein-ligand complexes, while QSAR modeling helps predict derivatives with improved pharmacokinetic profiles. These multidisciplinary applications position it as a compound of enduring interest in both academic and industrial research settings.